3-[(4-bromophenyl)methyl]-1-methyl-7-(trifluoromethyl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 3-[(4-bromophenyl)methyl]-1-methyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H11BrF3N3O2/c1-22-13-11(6-7-12(21-13)16(18,19)20)14(24)23(15(22)25)8-9-2-4-10(17)5-3-9/h2-7H,8H2,1H3
• InChI Key: ZKZGUWVVGVDKKT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=N2)C(F)(F)F)C(=O)N(C1=O)CC3=CC=C(C=C3)Br
• Molecular Formula: C16H11BrF3N3O2
• Molecular Weight: 414.18 g/mol

Description

The compound is a pyrido[2,3-d]pyrimidine derivative, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. The pyrido[2,3-d]pyrimidine core is a fused ring system incorporating a pyridine and a pyrimidine ring.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of a suitable pyridine derivative with a compound containing a reactive bromophenylmethyl group. The exact conditions and reagents used would depend on the specific structures of the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrido[2,3-d]pyrimidine core, with a bromophenylmethyl group attached at one position and a trifluoromethyl group attached at another position.

Chemical Reactions Analysis

As a heterocyclic compound, this molecule could potentially undergo a variety of chemical reactions. The bromophenylmethyl group could potentially undergo nucleophilic aromatic substitution reactions, while the trifluoromethyl group could potentially undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. For example, the presence of the bromophenylmethyl and trifluoromethyl groups could potentially affect the compound’s solubility, boiling point, and melting point.

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been reported to inhibitCyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Compounds with similar structures have been shown to inhibit cdk2, leading to a significant alteration in cell cycle progression . This inhibition is likely due to the compound’s interaction with the active site of CDK2, preventing its normal function .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Result of Action

The inhibition of CDK2 by this compound can lead to cell cycle arrest, which can prevent the proliferation of cancer cells . This can result in the reduction of tumor growth . Additionally, this compound has been reported to induce apoptosis within HCT cells .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken when handling and disposing of it.

Future Directions

The future directions for research on this compound could potentially include further studies on its synthesis and properties, as well as investigations into its potential biological activity.